Cas no 1202999-52-7 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide)

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is a heterocyclic compound featuring a benzothiazole core linked to a thiadiazole carboxamide moiety. This structure confers notable chemical stability and potential bioactivity, making it a candidate for applications in medicinal chemistry and agrochemical research. The presence of methoxy and methyl substituents enhances its electronic properties, while the propyl group on the thiadiazole ring may influence lipophilicity and binding affinity. Its unique scaffold suggests utility as an intermediate in synthesizing more complex molecules or as a lead compound in drug discovery. Further studies are required to explore its specific pharmacological or pesticidal properties.

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide structure

1202999-52-7 structure

Product Name:N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

CAS No:1202999-52-7

MF:C₁₅H₁₆N₄O₂S₂

MW:348.443140029907

CID:6092081

PubChem ID:45503831

Update Time:2025-05-20

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
- N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propylthiadiazole-5-carboxamide
- N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
- AKOS024518154
- VU0520119-1
- F5773-2400
- 1202999-52-7
- Inchi： 1S/C15H16N4O2S2/c1-4-5-9-13(23-19-18-9)14(20)17-15-16-11-10(21-3)7-6-8(2)12(11)22-15/h6-7H,4-5H2,1-3H3,(H,16,17,20)
- InChI Key： HTXPOCSNXMYNJW-UHFFFAOYSA-N
- SMILES： S1C(C(NC2=NC3=C(OC)C=CC(C)=C3S2)=O)=C(CCC)N=N1

Computed Properties

Exact Mass: 348.07146811g/mol
Monoisotopic Mass: 348.07146811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 134Å²

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5773-2400-2μmol	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	2μmol	$57.0	2023-09-09
Life Chemicals	F5773-2400-5μmol	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	5μmol	$63.0	2023-09-09
Life Chemicals	F5773-2400-10μmol	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	10μmol	$69.0	2023-09-09
Life Chemicals	F5773-2400-20μmol	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	20μmol	$79.0	2023-09-09
Life Chemicals	F5773-2400-1mg	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	1mg	$54.0	2023-09-09
Life Chemicals	F5773-2400-2mg	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	2mg	$59.0	2023-09-09
Life Chemicals	F5773-2400-3mg	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	3mg	$63.0	2023-09-09
Life Chemicals	F5773-2400-4mg	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	4mg	$66.0	2023-09-09
Life Chemicals	F5773-2400-5mg	N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide	1202999-52-7	5mg	$69.0	2023-09-09
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